Cas no 4046-02-0 (Ethyl ferulate)

• Product Name: Ethyl ferulate
• CAS No: 4046-02-0
• MF: C₁₂H₁₄O₄
• MW: 222.237164020538
• MDL: MFCD00009190
• CID: 44694
• PubChem ID: 736681
• Update Time: 2025-11-04

Ethyl ferulate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Ethyl ferulate~Ferulic acid ethyl ester~4-Hydroxy-3-methoxycinnamic acid ethyl ester
• Ethyl Ferulate
• Ferulic Acid Ethylester
• Ethyl 4-Hydroxy-3-methoxycinnamate
• 4-Hydroxy-3-Methoxycinnamic Acid Ethyl Ester
• ethyl (E)-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• Ethyl 4'-hydroxy-3'-methoxycinnamate
• FERULIC ACID ETHYLESTER(RG)
• Ferric oxide
• [ "" ]
• Ferulic Acid Ethyl Ester
• (E)-Ethyl 3-(4-hydroxy-3-methoxyphenyl)acrylate
• Ethyl (2e)-3-(4-Hydroxy-3-Methoxyphenyl)prop-2-Enoate
• 5B8915UELW
• ATJVZXXHKSYELS-FNORWQNLSA-N
• Ethyl 4-hydroxy-3-methoxycinnamate (Ferulic acid ethyl ester)
• Ethyl (E)-ferulate
• Ferulic acid, ethyl ester
• ethyl-ferulate
• EI
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-
• ethyl (E)-4-hydroxy-3-methoxycinnamate
• F-2010
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester, (2E)-
• Ethyl ferulate - Natural grade
• AKOS015889646
• CHEMBL286796
• s3855
• (E)-3-(4-Hydroxy-3-methoxy-phenyl)-acrylic acid ethyl ester
• Ethyl (2E)-3-(4-hydroxy-3-methoxyphenyl)-2-propenoate
• ethyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate;Ferulic acid ethyl ester
• PS-4365
• Ethyl 4-hydroxy-3-methoxycinnamate, 98%
• ethyl 3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• O11765
• AC-33985
• ETHYL FERULATE [INCI]
• HMS3885K08
• AKOS025310714
• A825117
• UNII-5B8915UELW
• MFCD00009190
• LS-14074
• DB11285
• ETHYL 4'-HYDROXY-3'-METHOXYCINNAMAT
• XE160602
• CCG-207901
• Q27261780
• BDBM50297424
• NSC 14879
• CS-0007109
• 2-Propenoic acid, 3-(4-hydroxy-3-methoxyphenyl)-, ethyl ester
• BCP15347
• ethyl (E)-3-(4-hydroxy-3-methoxyphenyl)acrylate
• 4046-02-0
• 28028-62-8
• AI3-23714
• EN300-226629
• NSC-14879
• NOMCORT EF
• HY-N0061
• (E)-Ethyl3-(4-hydroxy-3-methoxyphenyl)acrylate
• ORISTRACT EF
• EINECS 223-745-5
• NSC14879
• Z53836697
• DTXSID001021502
• FT-0602358
• SY019188
• NS00049271
• ATJVZXXHKSYELS-UHFFFAOYSA-N
• E0739
• SCHEMBL73132
• 3-Methoxy-4-hydroxycinnamic acid ethyl ester
• ethyl ferulic acid
• Ethyl-3-(4-hydroxy-3-methoxyphenyl)prop-2-enoate
• 2-Propenoic Acid, 3-(4-Hydroxy-3-Methoxyphenyl)-, Ethyl
• ethyl (E)-3-(4-hydroxy-3-methoxy-phenyl)prop-2-enoate
• Ethyl ferulate

• MDL： MFCD00009190
• Inchi： 1S/C12H14O4/c1-3-16-12(14)7-5-9-4-6-10(13)11(8-9)15-2/h4-8,13H,3H2,1-2H3/b7-5+
• InChI Key： ATJVZXXHKSYELS-FNORWQNLSA-N
• SMILES： O(C)C1=C(C=CC(/C=C/C(=O)OCC)=C1)O
• BRN： 2696807

Computed Properties

• Exact Mass: 222.08900
• Monoisotopic Mass: 222.08920892 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 222.24
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2.2
• Topological Polar Surface Area: 55.8

Experimental Properties

• Color/Form: Powder
• Density: 1.0643 (rough estimate)
• Melting Point: 56.0 to 61.0 deg-C
• Boiling Point: 185°C/3.5mmHg(lit.)
• Flash Point: 132.5 ºC
• Refractive Index: 1.4560 (estimate)
• PSA: 55.76000
• LogP: 1.97710
• Sensitiveness: Light Sensitive

Ethyl ferulate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• Storage Condition：4°C, stored under nitrogen

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Ethyl ferulate

Ethyl ferulate (CAS No. 4046-02-0): A Comprehensive Overview of Its Applications and Recent Research Findings

Ethyl ferulate, with the chemical formula C₁₀H₁₂O₃ and the CAS number 4046-02-0, is a naturally occurring ester derived from ferulic acid. This compound has garnered significant attention in the field of pharmaceuticals, nutraceuticals, and cosmetics due to its diverse biological activities and potential therapeutic benefits. The structural properties of ethyl ferulate, characterized by its ester linkage and aromatic ring system, contribute to its unique chemical profile and biological interactions.

The compound is primarily known for its role as a precursor in the synthesis of various bioactive molecules. Its ability to undergo metabolic transformations in biological systems makes it a valuable intermediate in drug development. Recent studies have highlighted the potential of ethyl ferulate in modulating inflammatory pathways, which has opened new avenues for its application in treating chronic inflammatory diseases.

In the realm of nutraceuticals, ethyl ferulate has been studied for its antioxidant properties. The presence of phenolic groups in its structure allows it to scavenge free radicals and reduce oxidative stress, which is implicated in various degenerative diseases. Emerging research suggests that ethyl ferulate may also have neuroprotective effects, making it a promising candidate for formulations aimed at preserving cognitive function.

The cosmetic industry has also recognized the potential of ethyl ferulate due to its skin-beneficial properties. Its ability to enhance collagen production and protect against UV-induced damage makes it a popular ingredient in anti-aging creams and sunscreens. Furthermore, studies indicate that ethyl ferulate can improve skin elasticity and reduce the appearance of wrinkles, contributing to a more youthful complexion.

Recent advancements in synthetic chemistry have led to the development of novel derivatives of ethyl ferulate with enhanced bioavailability and targeted therapeutic effects. These derivatives are being explored for their potential in treating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The ability of ethyl ferulate derivatives to cross the blood-brain barrier has opened new possibilities for developing effective treatments for these conditions.

The pharmaceutical industry has shown particular interest in ethyl ferulate as a lead compound for drug discovery. Its structural versatility allows for modifications that can optimize pharmacokinetic properties, such as solubility and metabolic stability. Several clinical trials are currently underway to evaluate the efficacy of ethyl ferulate-based formulations in treating conditions ranging from arthritis to cancer.

In conclusion, ethyl ferulate (CAS No. 4046-02-0) is a multifaceted compound with a wide range of applications across various industries. Its biological activities, coupled with recent research findings, underscore its potential as a therapeutic agent and cosmetic ingredient. As further studies continue to uncover new applications and mechanisms of action, ethyl ferulate is poised to play an increasingly significant role in the development of innovative healthcare solutions.